Tert-butyl 1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• IUPAC Name: tert-butyl 1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• InChI: InChI=1S/C16H22N2O2/c1-15(2,3)20-14(19)18-9-12-8-16(12,10-18)11-4-6-13(17)7-5-11/h4-7,12H,8-10,17H2,1-3H3
• InChI Key: VKVPJAFDBSBAIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC2(C1)C3=CC=C(C=C3)N

Description

Tert-butyl 1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-benzylamino-phenyl)-3-aza-bicyclo[3.1.0]hexane-3-carboxylic acid tert-butyl ester (3.0 g, 8.2 mmol) in methanol (20 mL) was added 10% Pd/C (600 mg, 20% by weight). Flask was evacuated and hydrogen was introduced. The reaction mixture was stirred under hydrogen and progress of the reaction was monitored by TLC. On completion, the reaction mixture was filtered through celite pad using methanol as solvent. The filtrate was evaporated to provide the title compound (2.2 g, 97%) as brown solid and subjected to further reaction without any purification.